Cas no 2137585-57-8 (3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid)

• Product Name: 3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid
• CAS No: 2137585-57-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6564341
• PubChem ID: 165777042
• Update Time: 2025-10-30

3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-767871
• 2137585-57-8
• 3-[3-(dipropylamino)cyclobutyl]prop-2-ynoic acid
• 3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid

• Inchi： 1S/C13H21NO2/c1-3-7-14(8-4-2)12-9-11(10-12)5-6-13(15)16/h11-12H,3-4,7-10H2,1-2H3,(H,15,16)
• InChI Key： RRQRRDQTRXJGPJ-UHFFFAOYSA-N
• SMILES： OC(C#CC1CC(C1)N(CCC)CCC)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid

Professional Introduction to 3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic Acid (CAS No. 2137585-57-8)

3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid, identified by its CAS number 2137585-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclobutyl ring substituted with a dipropylamino group and an acetylenic acid moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong> dipropylamino substituent on the cyclobutyl ring contributes to the compound's overall basicity and solubility characteristics, which are critical factors when considering its potential applications in drug design. This feature allows for interactions with various biological targets, including enzymes and receptors, which are often essential for modulating physiological processes. Additionally, the acetylenic acid group provides a reactive site for further functionalization, enabling chemists to explore diverse synthetic pathways and tailor the molecule's properties to specific needs.

In recent years, there has been growing interest in the development of molecules that incorporate cycloalkylamine moieties due to their potential pharmacological activity. Studies have demonstrated that such compounds can exhibit a range of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The< strong>cyclobutyl ring itself is known for its ability to enhance metabolic stability while maintaining good oral bioavailability, making it an attractive scaffold for drug discovery efforts. The combination of these structural elements in 3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid positions it as a promising candidate for further investigation.

The< strong>acetylenic acid functionality is particularly noteworthy as it serves as a versatile handle for chemical modifications. This group can be readily converted into other functional moieties through reactions such as hydroboration-oxidation, cross-coupling reactions, or polymerization processes. Such transformations open up numerous possibilities for creating derivatives with enhanced pharmacological profiles or improved pharmacokinetic properties. For instance, incorporating this compound into peptidomimetics or kinase inhibitors could lead to the development of novel therapeutics with improved efficacy and reduced side effects.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid. Techniques such as transition-metal-catalyzed reactions and flow chemistry have significantly improved the accessibility of this compound, allowing researchers to explore its potential applications more readily. These developments are particularly relevant in the context of drug discovery pipelines, where rapid access to key intermediates can accelerate the identification and optimization of lead compounds.

The< strong>Dipropylaminocyclobutyl moiety also contributes to the compound's ability to interact with biological systems in unique ways. The steric bulk provided by the dipropyl groups can influence binding affinity and selectivity when targeting specific receptors or enzymes. This feature is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. By leveraging computational modeling and structure-based drug design approaches, researchers can gain insights into how modifications around this core scaffold might enhance therapeutic potential.

In conclusion, 3-[3-(Dipropylamino)cyclobutyl]prop-2-ynoic acid (CAS No. 2137585-57-8) represents an intriguing molecule with significant potential in pharmaceutical research and development. Its unique structural features—combining a< strong>cyclobutyl ring substituted with a< strong>Dipropylamino group and an< strong>acetylenic acid moiety—make it a versatile intermediate for creating novel therapeutic agents. As synthetic methodologies continue to evolve and our understanding of biological targets improves, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.